De(methypiperazinyl) Sildenafil Dimer Impurity
Description
De(methypiperazinyl) Sildenafil Dimer Impurity is a biochemical used for proteomics research . It is an impurity of Sildenafil citrate .
Chemical Reactions Analysis
As mentioned earlier, a high-performance liquid chromatographic method can be used to monitor the chemical reactions during the synthesis of sildenafil . This method might also be applicable to this compound.Scientific Research Applications
Identification and Characterization of Sildenafil Analogues A novel analogue of sildenafil, detected in an herbal dietary supplement, was identified through a comprehensive analysis using LC-MS, UV spectroscopy, MS-MS, and NMR. This compound, named methisosildenafil, differs from sildenafil by having a 2,6-dimethylpiperazine moiety replacing the N-methylpiperazine part, showcasing the diversity and complexity of sildenafil analogues in the market (Reepmeyer, Woodruff, & D'avignon, 2007).
Detection in Adulterated Products Sildenafil analogues have been detected in various commercial products, falsely marketed as natural supplements for sexual performance enhancement. For instance, a study isolated and identified a new sildenafil analogue from a functional coffee, indicating the widespread issue of adulteration in consumer products. The structure of this analogue was elucidated using advanced techniques like high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy, highlighting the ongoing challenge in regulating and identifying adulterated dietary supplements (Li et al., 2013).
Pharmacological Implications Research on sildenafil and its analogues extends to their pharmacological applications and potential therapeutic benefits. For example, sildenafil analogues have been synthesized and evaluated for their efficacy in treating erectile dysfunction, showing that some analogues possess comparable or enhanced vasodilatory effects compared to sildenafil. This indicates the potential for developing new therapeutic agents based on the sildenafil structure for various vascular-related disorders (Toque et al., 2008).
properties
IUPAC Name |
5-[2-ethoxy-5-[4-ethoxy-3-(1-methyl-7-oxo-3-propyl-6H-pyrazolo[4,3-d]pyrimidin-5-yl)phenyl]sulfonylphenyl]-1-methyl-3-propyl-6H-pyrazolo[4,3-d]pyrimidin-7-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C34H38N8O6S/c1-7-11-23-27-29(41(5)39-23)33(43)37-31(35-27)21-17-19(13-15-25(21)47-9-3)49(45,46)20-14-16-26(48-10-4)22(18-20)32-36-28-24(12-8-2)40-42(6)30(28)34(44)38-32/h13-18H,7-12H2,1-6H3,(H,35,37,43)(H,36,38,44) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBSAXUCQFZBWNK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=NN(C2=C1N=C(NC2=O)C3=C(C=CC(=C3)S(=O)(=O)C4=CC(=C(C=C4)OCC)C5=NC6=C(C(=O)N5)N(N=C6CCC)C)OCC)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C34H38N8O6S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90747472 |
Source
|
| Record name | 5,5'-[Sulfonylbis(6-ethoxy-3,1-phenylene)]bis(1-methyl-3-propyl-1,4-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90747472 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
686.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1346603-48-2 |
Source
|
| Record name | 5,5'-[Sulfonylbis(6-ethoxy-3,1-phenylene)]bis(1-methyl-3-propyl-1,4-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90747472 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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